Cas no 957344-74-0 (5,8-Dibromoimidazo[1,2-a]pyrazine)

5,8-Dibromoimidazo[1,2-a]pyrazine is a brominated heterocyclic compound with significant utility in pharmaceutical and agrochemical research. Its imidazopyrazine core, functionalized with bromine atoms at the 5 and 8 positions, enhances its reactivity, making it a valuable intermediate for cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. The bromine substituents also facilitate further derivatization, enabling the synthesis of complex bioactive molecules. This compound exhibits high purity and stability, ensuring consistent performance in synthetic applications. Its structural features make it particularly useful in the development of kinase inhibitors and other therapeutic agents, offering researchers a versatile building block for drug discovery and material science.

5,8-Dibromoimidazo[1,2-a]pyrazine structure

957344-74-0 structure

Product Name:5,8-Dibromoimidazo[1,2-a]pyrazine

CAS No:957344-74-0

MF:C₆H₃Br₂N₃

MW:276.916118860245

MDL:MFCD13193554

CID:1026783

Update Time:2025-06-07

5,8-Dibromoimidazo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

- 5,8-Dibromoimidazo[1,2-a]pyrazine
- 5,8-Dibromo-imidazo[1,2-a]pyrazine
- OVORGAZVJJAIEH-UHFFFAOYSA-N
- KM3372
- 6535AC
- FCH1381981
- AM807795
- AB0072138
- AX8212957
- ST24023698
- 5,8-Dibromoimidazo[1,2-a]pyrazine (ACI)
- MDL： MFCD13193554
- Inchi： 1S/C6H3Br2N3/c7-4-3-10-5(8)6-9-1-2-11(4)6/h1-3H
- InChI Key： OVORGAZVJJAIEH-UHFFFAOYSA-N
- SMILES： BrC1C2N(C=CN=2)C(Br)=CN=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 155
Topological Polar Surface Area: 30.2

Experimental Properties

Density: 2.35±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (7.8 g/l) (25 º C),

5,8-Dibromoimidazo[1,2-a]pyrazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YN924-50mg	5,8-Dibromoimidazo[1,2-a]pyrazine	957344-74-0	97%	50mg	146.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YN924-200mg	5,8-Dibromoimidazo[1,2-a]pyrazine	957344-74-0	97%	200mg	383.0CNY	2021-08-04
Chemenu	CM130170-100mg	5,8-dibromoimidazo[1,2-a]pyrazine	957344-74-0	95+%	100mg	$66	2021-08-05
Chemenu	CM130170-250mg	5,8-dibromoimidazo[1,2-a]pyrazine	957344-74-0	95+%	250mg	$97	2021-08-05
Chemenu	CM130170-1g	5,8-dibromoimidazo[1,2-a]pyrazine	957344-74-0	95+%	1g	$267	2021-08-05
TRC	D117670-250mg	5,8-Dibromoimidazo[1,2-a]pyrazine	957344-74-0		250mg	$ 475.00	2022-06-06
TRC	D117670-500mg	5,8-Dibromoimidazo[1,2-a]pyrazine	957344-74-0		500mg	$ 785.00	2022-06-06
Apollo Scientific	OR926842-100mg	5,8-Dibromoimidazo[1,2-a]pyrazine	957344-74-0	97%	100mg	£14.00	2024-05-24
Apollo Scientific	OR926842-250mg	5,8-Dibromoimidazo[1,2-a]pyrazine	957344-74-0	97%	250mg	£33.00	2024-05-24
Chemenu	CM130170-250mg	5,8-dibromoimidazo[1,2-a]pyrazine	957344-74-0	95%+	250mg	$***	2023-03-30

5,8-Dibromoimidazo[1,2-a]pyrazine Production Method

Production Method 1

2032-35-1

957230-70-5

957344-74-0

Reaction Conditions

1.1 Solvents: Isopropanol

Reference

: Discovery of a series of imidazopyrazine small molecule inhibitors of the kinase MAPKAPK5, that show activity using in vitro and in vivo models of rheumatoid arthritis

Andrews, Martin J. I.; Andrew Clase, J.; Bar, Gregory; Tricarico, Giovanni; Edwards, Paul J.; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(6), 2266-2270

Production Method 2

2032-35-1

957230-70-5

957344-74-0

Reaction Conditions

1.1 Reagents: Hydrogen bromide Solvents: Water ; 1.5 h, rt → reflux
1.2 Reagents: Isopropanol
1.3 Reagents: Sodium bicarbonate Solvents: Water
1.4 overnight, reflux

Reference

: Preparation of fused pyrazine compounds as MAPKAPK5 inhibitors useful for the treatment of degenerative and inflammatory diseases

, World Intellectual Property Organization, , ,

Production Method 3

2032-35-1

957230-70-5

957344-74-0

Reaction Conditions

1.1 Reagents: Hydrogen bromide Solvents: Water ; 2 h, 135 °C
1.2 16 h, 100 °C

Reference

: Pyrazine derivative for inhibiting SHP2 activity

, World Intellectual Property Organization, , ,

Production Method 4

2032-35-1

957230-70-5

957344-74-0

Reaction Conditions

1.1 Solvents: Tetrahydrofuran , Water ; 4 h, 120 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized

Reference

: Preparation of fused pyrazine derivatives as TAK1 inhibitors

, Korea, , ,

Production Method 5

2032-35-1

957230-70-5

957344-74-0

Reaction Conditions

1.1 Reagents: Hydrogen bromide Solvents: Water ; 1.5 h, rt → reflux
1.2 Reagents: Sodium bicarbonate Solvents: Isopropanol
1.3 overnight, reflux; cooled

Reference

: Imidazopyrazines and triazolopyrazines as MAPKAP kinase-5 inhibitors, their preparation, pharmaceutical compositions, and use for the treatment of joint degenerative and inflammatory diseases

, World Intellectual Property Organization, , ,

Production Method 6

2032-35-1

957344-74-0

Reaction Conditions

1.1 Reagents: Hydrogen bromide Solvents: Water ; 1.5 h, rt → reflux
1.2 Reagents: Sodium bicarbonate Solvents: Isopropanol

Reference

: Imidazolopyrazine compounds as MAPKAPK5 inhibitors useful for the treatment of degenerative and inflammatory diseases and their preparation

, World Intellectual Property Organization, , ,